Cas no 1434142-19-4 (tert-butyl 7-ethynyl-2-azaspiro[3.5]nonane-2-carboxylate)
1434142-19-4 structure
Product Name:tert-butyl 7-ethynyl-2-azaspiro[3.5]nonane-2-carboxylate
CAS No:1434142-19-4
MF:C15H23NO2
MW:249.34862446785
CID:4604471
PubChem ID:118798114
Update Time:2024-11-04
tert-butyl 7-ethynyl-2-azaspiro[3.5]nonane-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2-BOC-7-ETHYNYL-2-AZASPIRO[3.5]NONANE
- tert-Butyl 7-ethynyl-2-azaspiro[3.5]nonane-2-carboxylate
- 2-Azaspiro[3.5]nonane-2-carboxylic acid, 7-ethynyl-, 1,1-dimethylethyl ester
- 1434142-19-4
- tert-butyl7-ethynyl-2-azaspiro[3.5]nonane-2-carboxylate
- SCHEMBL26631466
- P14171
- CS-0055414
- SB11061
- tert-butyl 7-ethynyl-2-azaspiro[3.5]nonane-2-carboxylate
-
- MDL: MFCD27956903
- Inchi: 1S/C15H23NO2/c1-5-12-6-8-15(9-7-12)10-16(11-15)13(17)18-14(2,3)4/h1,12H,6-11H2,2-4H3
- InChI Key: FXFMKMMGGBYUHW-UHFFFAOYSA-N
- SMILES: C1C2(CCC(C#C)CC2)CN1C(OC(C)(C)C)=O
Computed Properties
- Exact Mass: 249.172878976g/mol
- Monoisotopic Mass: 249.172878976g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 29.5Ų
tert-butyl 7-ethynyl-2-azaspiro[3.5]nonane-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM209633-250mg |
tert-Butyl 7-ethynyl-2-azaspiro[3.5]nonane-2-carboxylate |
1434142-19-4 | 95% | 250mg |
$1320 | 2022-09-02 | |
| Chemenu | CM209633-100mg |
tert-Butyl 7-ethynyl-2-azaspiro[3.5]nonane-2-carboxylate |
1434142-19-4 | 95% | 100mg |
$*** | 2023-03-30 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1126054-100mg |
tert-Butyl 7-ethynyl-2-azaspiro[3.5]nonane-2-carboxylate |
1434142-19-4 | 98% | 100mg |
¥5408 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1126054-250mg |
tert-Butyl 7-ethynyl-2-azaspiro[3.5]nonane-2-carboxylate |
1434142-19-4 | 98% | 250mg |
¥9369 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1126054-500mg |
tert-Butyl 7-ethynyl-2-azaspiro[3.5]nonane-2-carboxylate |
1434142-19-4 | 98% | 500mg |
¥14410 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1126054-1g |
tert-Butyl 7-ethynyl-2-azaspiro[3.5]nonane-2-carboxylate |
1434142-19-4 | 98% | 1g |
¥21616 | 2023-04-15 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB05730-100MG |
tert-butyl 7-ethynyl-2-azaspiro[3.5]nonane-2-carboxylate |
1434142-19-4 | 95% | 100MG |
¥ 4,131.00 | 2023-03-15 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB05730-250MG |
tert-butyl 7-ethynyl-2-azaspiro[3.5]nonane-2-carboxylate |
1434142-19-4 | 95% | 250MG |
¥ 6,606.00 | 2023-03-15 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB05730-500MG |
tert-butyl 7-ethynyl-2-azaspiro[3.5]nonane-2-carboxylate |
1434142-19-4 | 95% | 500MG |
¥ 11,008.00 | 2023-03-15 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB05730-1G |
tert-butyl 7-ethynyl-2-azaspiro[3.5]nonane-2-carboxylate |
1434142-19-4 | 95% | 1g |
¥ 16,513.00 | 2023-03-15 |
tert-butyl 7-ethynyl-2-azaspiro[3.5]nonane-2-carboxylate Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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